Cas no 64039-28-7 (3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium)

• Product Name: 3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium
• CAS No: 64039-28-7
• MF: C₈H₉NaO₅
• MW: 208.143833875656
• MDL: MFCD01694098
• CID: 510557
• PubChem ID: 87566793
• Update Time: 2025-05-21

3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4(3H)-dione,3-acetyl-6-methyl-, ion(1-), sodium, monohydrate (9CI)
• Sodium Dehydroacetate Monohydrate
• Dehydroacetic acid sodium salt
• Dehydroacetic acid sodium salt monohydrate
• sodium,3-acetyl-6-methylpyran-3-ide-2,4-dione,hydrate
• 3-Acetyl-4-hydroxy-6-methyl-2-pyrone Sodium Salt Monohydrate
• Sodium 3-Acetyl-4-hydroxy-6-methyl-2-oxo-4(2H)-pyranolate Monohydrate
• Dehydroacetic acid sodium salt, >=98.0% (NT)
• 418H262
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid I -lactone sodium salt
• Sodium Dehydroacetic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium
• Sodium dehydroacetate
• sodium 3-acetyl-6-methyl-2,4-dioxo-3,4-dihydro-2H-pyran-3-ide hydrate
• AKOS030228557
• AS-83019
• DTXSID90214078
• 2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-, sodium salt, monohydrate
• DTXCID90136569
• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, sodium salt, monohydrate
• D78476
• AFIQQQWSAQPUQO-UHFFFAOYSA-N
• CS-0187641
• 64039-28-7
• sodium;3-acetyl-6-methylpyran-3-ide-2,4-dione;hydrate

• MDL： MFCD01694098
• Inchi： 1S/C8H7O4.Na.H2O/c1-4-3-6(10)7(5(2)9)8(11)12-4;;/h3H,1-2H3;;1H2/q-1;+1;
• InChI Key： AFIQQQWSAQPUQO-UHFFFAOYSA-N
• SMILES： [Na+].O1C(C)=CC([C-](C(C)=O)C1=O)=O.O

Computed Properties

• Exact Mass: 208.03500
• Monoisotopic Mass: 208.034768
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: 。
• Melting Point: 295°C
• Boiling Point: 352.8 °C at 760 mmHg
• Flash Point: 31.11℃
• Water Partition Coefficient: almost transparency
• PSA: 79.57000
• LogP: 1.23030
• Solubility: 。

3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：UP8225000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium

3-Acetyl-4-Hydroxy-6-Methylpyran-2-One; Sodium: A Comprehensive Overview

CAS No. 64039-28-7, commonly referred to as 3-Acetyl-4-Hydroxy-6-Methylpyran-2-One; Sodium, is a compound that has garnered significant attention in recent years due to its versatile applications across various industries. This compound, with its unique chemical structure, has been the focus of numerous studies aimed at understanding its properties, synthesis methods, and potential uses. In this article, we delve into the latest research findings and explore the multifaceted nature of this intriguing compound.

The chemical structure of 3-Acetyl-4-Hydroxy-6-Methylpyran-2-One; Sodium is characterized by a pyranone ring system with specific substituents that contribute to its functional properties. The presence of an acetyl group at the 3-position and a hydroxyl group at the 4-position, along with a methyl group at the 6-position, creates a molecule with both hydrophilic and lipophilic characteristics. This balance makes it highly suitable for applications in pharmaceuticals, food additives, and cosmetic formulations.

Recent studies have highlighted the potential of CAS No. 64039-28-7 as a natural preservative in the food industry. Its ability to inhibit microbial growth without altering the sensory properties of food products has made it a promising alternative to synthetic preservatives. Researchers have also explored its role in enhancing the shelf life of perishable goods, particularly in the context of climate change and increasing demand for sustainable food solutions.

In the cosmetics sector, 3-Acetyl-4-Hydroxy-6-Methylpyran-2-One; Sodium has been lauded for its antioxidant properties. Its ability to neutralize free radicals and protect skin cells from oxidative stress has led to its inclusion in anti-aging products and sunscreens. Clinical trials have demonstrated significant improvements in skin elasticity and reduced signs of photoaging when this compound is used in topical formulations.

The synthesis of CAS No. 64039-28-7 has been optimized through green chemistry approaches, reducing environmental impact while maintaining product quality. Recent advancements in enzymatic catalysis have enabled more efficient production methods, making this compound more accessible for large-scale industrial applications.

Beyond its industrial uses, 3-Acetyl-4-Hydroxy-6-Methylpyran-2-One; Sodium has shown potential in biomedical research. Studies have indicated its role in modulating cellular signaling pathways, which could pave the way for novel therapeutic interventions in chronic diseases such as diabetes and neurodegenerative disorders.

In conclusion, CAS No. 64039-28-7, or 3-Acetyl-4-Hydroxy-6-Methylpyran-2-One; Sodium, is a compound with immense versatility and potential across multiple domains. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing technology and improving quality of life.